Cas no 849605-16-9 ((Boc-Lys(H)-D-amphetamine))

• Product Name: (Boc-Lys(H)-D-amphetamine)
• CAS No: 849605-16-9
• MF: C₂₀H₃₃N₃O₃
• MW: 363.494325399399
• CID: 5229035
• Update Time: 2025-07-13

(Boc-Lys(H)-D-amphetamine) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-5-amino-1-[[[(1S)-1-methyl-2-phenylethyl]amino]carbonyl]pentyl]-, 1,1-dimethylethyl ester (9CI)
• 2-t-Boc-Lisdexamfetamine
• (Boc-Lys(H)-D-amphetamine)

• Inchi： 1S/C20H33N3O3/c1-15(14-16-10-6-5-7-11-16)22-18(24)17(12-8-9-13-21)23-19(25)26-20(2,3)4/h5-7,10-11,15,17H,8-9,12-14,21H2,1-4H3,(H,22,24)(H,23,25)/t15-,17-/m0/s1
• InChI Key： XMMSFZGPDBUFKD-RDJZCZTQSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C(N[C@@H](C)CC1=CC=CC=C1)=O)CCCCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (Boc-Lys(H)-D-amphetamine)

Introduction to (Boc-Lys(H)-D-amphetamine) and Its Significance in Modern Research

Compound with the CAS number 849605-16-9 represents a critical intermediate in the synthesis of specialized pharmaceutical compounds. The product name, (Boc-Lys(H)-D-amphetamine), highlights its unique structural composition and potential applications in medicinal chemistry. This compound, featuring a combination of amino acid residues and an amphetamine derivative, has garnered significant attention in recent years due to its role in the development of novel therapeutic agents.

The Boc (tert-butoxycarbonyl) group in the molecule serves as a protective group for the lysine residue, ensuring stability during synthetic processes. This protection is essential for maintaining the integrity of the compound during subsequent chemical modifications. The D-amphetamine moiety, on the other hand, introduces a pharmacologically active component known for its stimulant properties. This dual functionality makes (Boc-Lys(H)-D-amphetamine) a valuable building block for designing complex peptidomimetics and bioactive molecules.

Recent advancements in the field of drug design have highlighted the importance of peptidomimetics in addressing various therapeutic challenges. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The incorporation of (Boc-Lys(H)-D-amphetamine) into these designs leverages its unique properties to enhance the efficacy and selectivity of potential drug candidates.

One of the most compelling applications of (Boc-Lys(H)-D-amphetamine) is in the development of treatments for neurological disorders. Research has demonstrated that amphetamine derivatives can modulate neurotransmitter systems, particularly dopamine and norepinephrine, which are implicated in conditions such as attention deficit hyperactivity disorder (ADHD) and narcolepsy. The lysine residue provides a scaffold for further functionalization, allowing researchers to tailor the compound's pharmacokinetic and pharmacodynamic properties.

In addition to its neurological applications, (Boc-Lys(H)-D-amphetamine) has shown promise in oncology research. Studies have indicated that certain peptidomimetics derived from this compound can exhibit anti-proliferative effects on cancer cells. By targeting specific molecular pathways involved in tumor growth and survival, these peptidomimetics offer a new avenue for developing more effective cancer therapies. The Boc-protected lysine residue ensures that these modifications can be introduced systematically without compromising the overall structure of the molecule.

The synthesis of (Boc-Lys(H)-D-amphetamine) involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline this process and improve yield. These techniques allow for the efficient assembly of complex molecules while maintaining high purity standards.

Quality control is another critical aspect of working with compounds like (Boc-Lys(H)-D-amphetamine). Analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry are routinely used to verify the identity and purity of the final product. These methods provide detailed information about the compound's chemical structure and ensure that it meets the stringent requirements for pharmaceutical applications.

The growing interest in peptidomimetics has spurred innovation in synthetic chemistry and drug discovery platforms. Academic institutions and pharmaceutical companies are increasingly investing in research aimed at developing novel derivatives of (Boc-Lys(H)-D-amphetamine). These efforts are driven by the potential to create next-generation therapeutics with improved efficacy, reduced side effects, and enhanced patient compliance.

The future prospects for (Boc-Lys(H)-D-amphetamine) are promising, with ongoing research exploring its role in various therapeutic contexts. As our understanding of molecular interactions continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible medical breakthroughs.